molecular formula C15H18N4O2 B8766073 N-(4-Methoxyphenyl)-6-morpholinopyrimidin-4-amine

N-(4-Methoxyphenyl)-6-morpholinopyrimidin-4-amine

Cat. No. B8766073
M. Wt: 286.33 g/mol
InChI Key: VBNPOOUUBYAOMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-Methoxyphenyl)-6-morpholinopyrimidin-4-amine is a useful research compound. Its molecular formula is C15H18N4O2 and its molecular weight is 286.33 g/mol. The purity is usually 95%.
BenchChem offers high-quality N-(4-Methoxyphenyl)-6-morpholinopyrimidin-4-amine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(4-Methoxyphenyl)-6-morpholinopyrimidin-4-amine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

N-(4-Methoxyphenyl)-6-morpholinopyrimidin-4-amine

Molecular Formula

C15H18N4O2

Molecular Weight

286.33 g/mol

IUPAC Name

N-(4-methoxyphenyl)-6-morpholin-4-ylpyrimidin-4-amine

InChI

InChI=1S/C15H18N4O2/c1-20-13-4-2-12(3-5-13)18-14-10-15(17-11-16-14)19-6-8-21-9-7-19/h2-5,10-11H,6-9H2,1H3,(H,16,17,18)

InChI Key

VBNPOOUUBYAOMG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)NC2=CC(=NC=N2)N3CCOCC3

Origin of Product

United States

Synthesis routes and methods

Procedure details

50 mg of 6-chloro-N-(4-methoxyphenyl)pyrimidine-4-amine in the form of a hydrochloride, 17 mg of morpholine and 64 mg of DIPEA were dissolved in 1 mL of n-BuOH and charged into a microwave vial and the vial obtained was heated to 200° C. for 30 minutes under microwave irradiation. The reaction was monitored by TLC. The crude product was obtained by evaporating n-BuOH. Purification was carried out by column chromatography using EtOAc. N-(4-Methoxyphenyl)-6-morpholinopyrimidin-4-amine in the form of a colorless solid was obtained.
Quantity
50 mg
Type
reactant
Reaction Step One
Quantity
17 mg
Type
reactant
Reaction Step One
Name
Quantity
64 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One

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